![molecular formula C13H16N2O4 B1401350 (3-Cyclopentylcarbamoyl-2-oxo-2H-pyridin-1-yl)-acetic acid CAS No. 1361114-86-4](/img/structure/B1401350.png)
(3-Cyclopentylcarbamoyl-2-oxo-2H-pyridin-1-yl)-acetic acid
Overview
Description
(3-Cyclopentylcarbamoyl-2-oxo-2H-pyridin-1-yl)-acetic acid, also known as CPPA, is a nitrogen-containing compound with a variety of uses in scientific research and industrial applications. CPPA is a cyclic amide that has been used in the synthesis of pharmaceuticals, in the development of new polymers, and as a starting material for the preparation of other compounds. It is also used as a reagent in the synthesis of other compounds, such as peptides and peptide-like molecules.
Scientific Research Applications
(3-Cyclopentylcarbamoyl-2-oxo-2H-pyridin-1-yl)-acetic acid has been used in the synthesis of a variety of compounds, including peptides and peptide-like molecules, polymers, and pharmaceuticals. It has also been used as a reagent in the synthesis of other compounds, such as peptides and peptide-like molecules. In addition, this compound has been used in the development of new polymers and in the synthesis of pharmaceuticals.
Mechanism of Action
(3-Cyclopentylcarbamoyl-2-oxo-2H-pyridin-1-yl)-acetic acid is a cyclic amide that acts as a catalyst in the synthesis of a variety of compounds. In the one-step reaction of cyclopentanone with acetic anhydride, this compound acts as a nucleophilic catalyst, which increases the rate of reaction and helps to promote the formation of the desired product. In the two-step reaction of cyclopentanone with acetic acid and acetic anhydride, this compound acts as a Lewis acid, which helps to activate the acetic anhydride and promote the formation of the desired product.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. In one study, this compound was shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In another study, this compound was found to have an anti-inflammatory effect, which could be useful in the treatment of certain inflammatory disorders.
Advantages and Limitations for Lab Experiments
(3-Cyclopentylcarbamoyl-2-oxo-2H-pyridin-1-yl)-acetic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in a wide range of conditions. Additionally, it is a relatively non-toxic compound, which makes it safe to use in laboratory experiments. However, this compound can be difficult to work with, as it is a highly reactive compound and can be difficult to handle.
Future Directions
There are many potential future directions for research involving (3-Cyclopentylcarbamoyl-2-oxo-2H-pyridin-1-yl)-acetic acid. One potential direction is to explore its potential as a therapeutic agent, as it has already been shown to have anti-inflammatory and anti-cholinesterase activities. Additionally, further research could be done to explore its potential as a reagent in the synthesis of other compounds, such as peptides and peptide-like molecules. Additionally, this compound could be studied further for its potential use in the development of new polymers and pharmaceuticals. Finally, further research could be done to explore the potential of this compound as a catalyst in the synthesis of other compounds.
properties
IUPAC Name |
2-[3-(cyclopentylcarbamoyl)-2-oxopyridin-1-yl]acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O4/c16-11(17)8-15-7-3-6-10(13(15)19)12(18)14-9-4-1-2-5-9/h3,6-7,9H,1-2,4-5,8H2,(H,14,18)(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQQFZJMUYYDOIM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)C2=CC=CN(C2=O)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.